molecular formula C9H12N2O2 B8629799 5-Morpholinopyridin-3-ol

5-Morpholinopyridin-3-ol

Cat. No.: B8629799
M. Wt: 180.20 g/mol
InChI Key: BXVZKAHPSFGBDC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Morpholinopyridin-3-ol is a useful research compound. Its molecular formula is C9H12N2O2 and its molecular weight is 180.20 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C9H12N2O2

Molecular Weight

180.20 g/mol

IUPAC Name

5-morpholin-4-ylpyridin-3-ol

InChI

InChI=1S/C9H12N2O2/c12-9-5-8(6-10-7-9)11-1-3-13-4-2-11/h5-7,12H,1-4H2

InChI Key

BXVZKAHPSFGBDC-UHFFFAOYSA-N

Canonical SMILES

C1COCCN1C2=CC(=CN=C2)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 5-chloro-3-hydroxypyridine (0.2 g, 1.6 mmol), morpholine (0.7 mL, 8.0 mmol), 2-(dicyclohexylphosphino)-2′,4′,6′,-triisopropyl-biphenyl, (X-Phos) (0.12 g, 0.26 mmol), and tris(dibenzylideneacetone)dipalladium (0) (0.06 g, 0.07 mmol) in dry THF (2.0 mL) was degassed by nitrogen. To this mixture was added 1.0M lithium bis(trimethylsilyl)amide in THF (8.8 mL, 8.8 mmol) dropwise, and the resulting reaction was heated to 60° C. After 20.5 h, the reaction was cooled to rt then concd. The residue was purified on silica gel (0-100% of a premixed solution of 89:9:1 DCM:methanol:ammonium hydroxide in DCM) to afford an off white solid as 5-morpholinopyridin-3-ol. 1H NMR (500 MHz, DMSO-d6) δ ppm 9.62 (1H, br. s.), 7.79 (1H, d, J=2.4 Hz), 7.61 (1H, d, J=2.2 Hz), 6.65 (1H, t, J=2.4 Hz), 3.79 (4H, m), 3.16 (4H, m). Mass Spectrum (pos.) m/e: 181.0 (M+H)+.
Quantity
0.2 g
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reactant
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0.7 mL
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0 (± 1) mol
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2 mL
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0.06 g
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catalyst
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0 (± 1) mol
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8.8 mL
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